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Abstract
D13-9001 is a potent, small-molecule inhibitor of the Resistance-Nodulation-Division (RND) family of efflux

pumps, specifically targeting MexAB-OprM in Pseudomonas aeruginosa and AcrAB-TolC in Escherichia

coli.[1][2][3] By blocking the action of these pumps, D13-9001 restores the efficacy of antibiotics that are

otherwise expelled from the bacterial cell, offering a promising strategy to combat multidrug resistance. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical properties,

mechanism of action, and key experimental data related to D13-9001.

Chemical Structure and Physicochemical Properties
D13-9001 is a complex pyridopyrimidine derivative with a quaternary ammonium salt side chain, which

contributes to its high solubility.[1][4]

Chemical Structure:

IUPAC Name: Ethanaminium, N-(carboxymethyl)-2-[[[[(3R)-1-[8-[[[4-(1,1-dimethylethyl)-2-

thiazolyl]amino]carbonyl]-4-oxo-3-[(1E)-2-(2H-tetrazol-5-yl)ethenyl]-4H-pyrido[1,2-a]pyrimidin-2-yl]-3-

piperidinyl]oxy]carbonyl]amino]-N,N-dimethyl-, inner salt

SMILES: CC(C)

(C)C1=CSC(=N1)NC(=O)C2=CC3=NC(=C(C(=O)N3C=C2)C=CC4=NNN=N4)N5CCCC(C5)OC(=O)NCC-

-INVALID-LINK--(C)CC(=O)[O-]

Physicochemical and Pharmacological Properties:
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Property Value Reference

Molecular Formula C63H81N22O11S2

Molecular Weight 1386.60 g/mol

Solubility 747 µg/mL (at pH 6.8)

In Vitro Potency (MPC)
2 µg/mL (potentiating levofloxacin

and aztreonam)

Binding Affinity (KD) 1.15 µM (for AcrB in E. coli)

Binding Affinity (KD)
3.57 µM (for MexB in P.

aeruginosa)

Mechanism of Action: Inhibition of the MexAB-
OprM/AcrAB-TolC Efflux Pump
D13-9001 functions by directly binding to the inner membrane transporter protein of the RND efflux pump

system, namely MexB in P. aeruginosa and AcrB in E. coli. This binding occurs within a specific region of

the protein known as the "hydrophobic trap," which is a narrow depression in the deep substrate-binding

pocket.

The interaction of D13-9001 with this hydrophobic trap is thought to prevent the conformational changes in

the transporter protein that are necessary for the extrusion of antibiotics. This non-competitive inhibition

effectively shuts down the efflux pump, leading to the accumulation of antibiotics within the bacterial cell to

toxic levels.
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Mechanism of D13-9001 Action
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D13-9001 Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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